Cas no 205237-08-7 (Ethyl 3-(pentylamino)propanoate)

• Product Name: Ethyl 3-(pentylamino)propanoate
• CAS No: 205237-08-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD11651218
• CID: 4710658
• PubChem ID: 20476712
• Update Time: 2025-06-29

Ethyl 3-(pentylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(pentylamino)propanoate
• beta-Alanine, N-pentyl-, ethyl ester
• Ethyl 3-(pentylamino)propanoate

• MDL： MFCD11651218
• Inchi： 1S/C10H21NO2/c1-3-5-6-8-11-9-7-10(12)13-4-2/h11H,3-9H2,1-2H3
• InChI Key： YQEMKWHTUQTZKV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Topological Polar Surface Area: 38.3

Additional information on Ethyl 3-(pentylamino)propanoate

Recent Advances in the Study of Ethyl 3-(pentylamino)propanoate (CAS: 205237-08-7) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(pentylamino)propanoate (CAS: 205237-08-7) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

One of the key areas of investigation has been the synthesis and optimization of Ethyl 3-(pentylamino)propanoate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in pharmaceutical formulations. Recent publications highlight the use of green chemistry principles to minimize environmental impact while maintaining high efficiency in the production process.

In terms of biological activity, Ethyl 3-(pentylamino)propanoate has shown promise as a modulator of specific enzymatic pathways. Studies have demonstrated its ability to interact with key enzymes involved in inflammatory and metabolic disorders. For instance, it has been observed to inhibit the activity of certain lipases, suggesting potential applications in the treatment of obesity and related metabolic conditions.

Furthermore, preclinical studies have investigated the pharmacokinetics and safety profile of Ethyl 3-(pentylamino)propanoate. Early results indicate favorable absorption and distribution properties, with low toxicity at therapeutic doses. These findings support its potential as a candidate for further drug development, although additional studies are needed to fully understand its long-term effects and efficacy in human subjects.

Another exciting development is the exploration of Ethyl 3-(pentylamino)propanoate in combination therapies. Researchers are investigating its synergistic effects with existing drugs to enhance therapeutic outcomes. For example, preliminary data suggest that it may enhance the efficacy of certain anticancer agents by modulating drug resistance mechanisms.

In conclusion, Ethyl 3-(pentylamino)propanoate (CAS: 205237-08-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique properties and diverse biological activities make it a valuable subject for ongoing and future studies. Continued research efforts are expected to uncover new applications and optimize its use in therapeutic settings.